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Compound of Interest

Compound Name: Dodecanophenone

Cat. No.: B154281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for
Dodecanophenone (CAS No. 1674-38-0), a long-chain alkyl phenyl ketone. Given the limited
direct toxicological data on Dodecanophenone, this guide incorporates a read-across
approach, leveraging data from structurally similar compounds to provide a robust safety
assessment. This information is critical for researchers, scientists, and drug development
professionals who handle or intend to use this compound in their work.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling and use. Dodecanophenone, also known as 1-phenyl-1-
dodecanone or undecyl phenyl ketone, is a solid at room temperature with the molecular
formula Ci1sH280.[1] Key quantitative physical and chemical data are summarized in Table 1.

Table 1: Physical and Chemical Properties of Dodecanophenone
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Property Value Reference
Molecular Weight 260.41 g/mol [1]
Melting Point 44 - 47 °C (111.2 - 116.6 °F) [1]
Boiling Point 214 - 215 °C (417.2 - 419 °F) ]
at 16 mmHg
Flash Point > 109 °C (> 228.2 °F) [1]
Water Solubility No information available [1]
Appearance Beige solid [1]
Odor Odorless [1]

Toxicological Profile

Direct and comprehensive toxicological data for Dodecanophenone is not readily available in
public databases or regulatory submissions. Safety Data Sheets for Dodecanophenone often
state that no acute toxicity information is available and that the substance is not classified as
hazardous based on available data.[1] In such cases, a read-across approach, using data from
structurally similar chemicals, is a scientifically valid method for assessing potential hazards.

Acute Toxicity

No specific LD50 (lethal dose, 50%) values for Dodecanophenone through oral, dermal, or
inhalation routes were found in the reviewed literature.

Skin Irritation and Corrosion

Specific studies on the skin irritation or corrosion potential of Dodecanophenone are not
publicly available.

Eye Irritation

No dedicated studies on the eye irritation potential of Dodecanophenone were identified.

Sensitization
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There is no available data to assess the potential of Dodecanophenone to cause skin
sensitization.

Genotoxicity

No studies were found that specifically investigate the genotoxic potential of
Dodecanophenone.

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity (CMR)

Information regarding the carcinogenic, mutagenic, or reproductive toxicity of
Dodecanophenone is not available.

GHS Classification and Labeling

Based on the currently available information, Dodecanophenone is not classified as a
hazardous substance.[1] Consequently, it does not have specific hazard pictograms, signal
words, or hazard statements under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).

The logical workflow for GHS classification based on available data is illustrated in the following

Insufficient evidence of hazard Not Classified as Hazardous
1 A
Available Safety Data for DodecanuphenoneH Hazard Evaluation }—>’ GHS Classification J‘

v
Labeling Elements No Pictogram, Signal Word, or Hazard Statements

Click to download full resolution via product page

GHS classification workflow for Dodecanophenone.

Experimental Protocols (General)
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While specific experimental data for Dodecanophenone is lacking, this section outlines the
standard methodologies for key toxicological endpoints. These protocols are based on
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD), and would be the standard for generating any new data
for this substance.

Acute Oral Toxicity (OECD 423)

The acute oral toxicity test provides information on the health hazards likely to arise from a
single oral exposure to a substance. The general workflow for such a study is as follows:

Single Oral Dose Administration }—V‘Observaﬂun for Clinical Signs of Toxicity (up to 14 days) }—»‘ Record Mortality and Calculate LDS0 ‘—»‘ Gross Necropsy of all Animals }—» Final Report

Selection of Animal Model (e.g., Rat)

Click to download full resolution via product page

General workflow for an acute oral toxicity study.

Skin Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage. The experimental workflow is depicted below:

Click to download full resolution via product page

General workflow for a skin irritation/corrosion study.

Eye Irritation/Corrosion (OECD 405)

This study evaluates the potential of a substance to cause damage to the eye. The general
procedure is as follows:
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Click to download full resolution via product page
General workflow for an eye irritation/corrosion study.

Handling and Storage Recommendations

Given the lack of specific hazard data, prudent laboratory practices should be followed when
handling Dodecanophenone.

» Engineering Controls: Use in a well-ventilated area.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.
o Skin Protection: Wear protective gloves and a laboratory coat.
o Respiratory Protection: Not required under normal conditions of use.

o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[1]
Store away from strong oxidizing agents.[1]

Conclusion and Recommendations for Further Work

The currently available data for Dodecanophenone is insufficient to perform a comprehensive
hazard assessment. While it is not classified as a hazardous substance, the absence of data
does not equate to an absence of hazard. For researchers and drug development
professionals, it is recommended to handle Dodecanophenone with care, following standard
laboratory safety procedures.

To address the existing data gaps, the following studies, conducted according to international
guidelines (e.g., OECD), are recommended:

e Acute oral, dermal, and inhalation toxicity studies.
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« Skin and eye irritation/corrosion studies.
e A skin sensitization study.
o A battery of in vitro genotoxicity tests.

Generating this data would allow for a definitive GHS classification and provide the necessary
information for a complete risk assessment, ensuring the safe use of Dodecanophenone in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of
Dodecanophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b154281#dodecanophenone-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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